Cas no 89060-38-8 (1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-diphenyl-)

• Product Name: 1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-diphenyl-
• CAS No: 89060-38-8
• MF: C₁₅H₁₁N₃O
• MW: 249.267342805862
• CID: 613831
• PubChem ID: 13163636
• Update Time: 2025-04-19

1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-diphenyl-
• 2,5-diphenyl-1,2,4-triazole-3-carbaldehyde
• DTXSID00523941
• 1,3-Diphenyl-1H-1,2,4-triazole-5-carbaldehyde
• 89060-38-8

• Inchi： 1S/C15H11N3O/c19-11-14-16-15(12-7-3-1-4-8-12)17-18(14)13-9-5-2-6-10-13/h1-11H
• InChI Key： NWQJMPOUHVVZPJ-UHFFFAOYSA-N
• SMILES： O=CC1=NC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 249.090211983g/mol
• Monoisotopic Mass: 249.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.8Ų